1-Phenyl-4-(7-phenyl-1,4-thiazepan-4-yl)butane-1,4-dione

• IUPAC Name: 1-phenyl-4-(7-phenyl-1,4-thiazepan-4-yl)butane-1,4-dione
• InChI: InChI=1S/C21H23NO2S/c23-19(17-7-3-1-4-8-17)11-12-21(24)22-14-13-20(25-16-15-22)18-9-5-2-6-10-18/h1-10,20H,11-16H2
• InChI Key: OWRQZZGMROFLNI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2)C(=O)CCC(=O)C3=CC=CC=C3
• Molecular Formula: C21H23NO2S
• Molecular Weight: 353.5 g/mol

Description

1-Phenyl-4-(7-phenyl-1,4-thiazepan-4-yl)butane-1,4-dione is a chemical compound with the molecular formula C21H23NO2S and a molecular weight of 353.48. It is available for scientific research needs.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Scientific Research Applications

• Polymer Membrane Electrodes : Compounds similar to 1-Phenyl-4-(7-phenyl-1,4-thiazepan-4-yl)butane-1,4-dione have been used as effective ionophores in copper-selective poly(vinyl) chloride (PVC) membrane electrodes. This application is important for the detection and measurement of copper ions in various materials (Kopylovich, Mahmudov, & Pombeiro, 2011).

• Tautomeric and Acid-Base Properties : These compounds are studied for their structural, tautomeric, and acid-base properties using various spectroscopic techniques. Understanding these properties is crucial for applications in chemistry and materials science (Mahmudov et al., 2011).

• Photostabilization of Polymers : Certain β-dicarbonyl compounds, including variations of the compound , have been found effective in photostabilizing polymers. This has potential applications in protecting materials, including cosmetics, from photoageing reactions (Wu, Chang, Mou, & Rabek, 1991).

• Synthesis of Anticancer Agents : Derivatives of similar compounds have been synthesized and evaluated as potent anticancer agents. This indicates the potential pharmaceutical applications of these compounds (Gomha et al., 2017).

• Electrochemistry in Sensing Applications : The electrochemical behavior of compounds like this compound has been studied for selective recognition of ions like copper and for sensing applications, such as hydrogen peroxide sensing (Gayathri & Kumar, 2014).

• Synthesis of Supramolecular Architectures : Trinuclear copper(II) complexes using derivatives of the compound have been synthesized, leading to the creation of extended supramolecular architectures. These have potential applications in materials science and nanotechnology (Clegg, Lindoy, McMurtrie, & Schilter, 2006).